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Compound of Interest

Compound Name: (Rac)-HAMI 3379

Cat. No.: B1672935 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

(Rac)-HAMI 3379, a potent and selective cysteinyl leukotriene (CysLT2) receptor antagonist.

By adhering to these protocols, you can minimize risk and ensure a secure laboratory

environment.

(Rac)-HAMI 3379 is the racemate of HAMI 3379. It is used in research to investigate its

protective effects on ischemic brain injury and its role in attenuating microglia-related

inflammation.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling (Rac)-HAMI 3379
to prevent personal exposure.
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PPE Category Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

A NIOSH-approved respirator is recommended

if ventilation is inadequate or for handling large

quantities.

Body Protection
A lab coat or other protective clothing should be

worn.

Data compiled from standard laboratory safety guidelines.

Operational Plan for Handling (Rac)-HAMI 3379
This step-by-step guide outlines the safe handling of (Rac)-HAMI 3379 from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature for the powder is -20°C for up to 3 years.[2]

2. Preparation and Use:

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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3. Spill Management:

In case of a spill, avoid breathing dust.

Ventilate the area and wear appropriate PPE.

For dry spills, carefully sweep or vacuum the material and place it in a designated, labeled

waste container. Avoid generating dust.

For liquid spills (if dissolved in a solvent), absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for disposal.

Disposal Plan
Proper disposal of (Rac)-HAMI 3379 is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed container.

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and

local environmental regulations. Contact a licensed professional waste disposal service to

arrange for pickup and disposal. Do not allow the material to enter drains or waterways.

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of (Rac)-HAMI 3379
in a laboratory setting.
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Caption: Workflow for the safe handling of (Rac)-HAMI 3379.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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